MitoCur-1

• Molecular Formula: C65H64Cl2O6P2
• Molecular Weight: 1074.0 g/mol
• InChI: InChI=1S/C65H64O6P2.2ClH/c1-65(2,63(66)43-39-51-37-41-59(61(49-51)68-3)70-45-23-47-72(53-25-11-5-12-26-53,54-27-13-6-14-28-54)55-29-15-7-16-30-55)64(67)44-40-52-38-42-60(62(50-52)69-4)71-46-24-48-73(56-31-17-8-18-32-56,57-33-19-9-20-34-57)58-35-21-10-22-36-58;;/h5-22,25-44,49-50H,23-24,45-48H2,1-4H3;2*1H/q+2;;/p-2/b43-39+,44-40+
• InChIKey: LUSRKDUIZJLTCL-QYAYPFPPSA-L

MitoCur-1 — A Triphenylphosphonium-Conjugated Curcuminoid with Quantitatively Differentiated Mitochondrial Targeting for Cancer Research Procurement

MitoCur-1 is a synthetic triphenylphosphonium (TPP)-conjugated curcumin analogue and a member of the mitocurcuminoid family that includes MitoCur-2 and MitoCur-3 [1]. Distinguished from unconjugated curcumin by the covalent attachment of a lipophilic TPP cation, MitoCur-1 achieves massive mitochondrial accumulation driven by the organelle’s membrane potential and acts as an electrophilic inhibitor of mitochondrial thioredoxin reductase 2 (TrxR2) [2], thereby generating reactive oxygen species (ROS) preferentially in cancer cells. It also possesses a secondary pharmacology as a novel ubiquitin-specific protease 14 (USP14) inhibitor capable of inducing ferroptosis, a property not shared by the parent compound curcumin [3].

Mitochondrial targeting via TPP conjugation for organelle-specific studies

TrxR2 inhibition and ROS generation in cancer cell models

USP14 inhibition and ferroptosis induction research context

• [1] Reddy, C. A., et al. (2014). Mitochondrial-Targeted Curcuminoids: A Strategy to Enhance Bioavailability and Anticancer Efficacy of Curcumin. PLoS ONE, 9(3), e89351. View Source
• [2] Zheng, Y.-L., et al. (2022). Redox-Based Strategy for Selectively Inducing Energy Crisis Inside Cancer Cells: An Example of Modifying Dietary Curcumin to Target Mitochondria. Journal of Agricultural and Food Chemistry, 70(9), 2898–2910. View Source
• [3] Li, G., et al. (2024). MitoCur-1 induces ferroptosis to reverse vemurafenib resistance in melanoma through inhibition of USP14. Pigment Cell & Melanoma Research, 37(1), 90–102. View Source

Why MitoCur-2, MitoCur-3, or Unmodified Curcumin Cannot Substitute for MitoCur-1 in Targeted-ROS Experimental Designs

Although MitoCur-1, MitoCur-2, and MitoCur-3 are all TPP-curcumin conjugates synthesized from the same parent scaffold, they exhibit quantitatively distinct mitochondrial accumulation, potency rank-orders across cancer cell lines, and divergent mechanisms of mitochondrial fission that preclude simple interchangeability [1]. Unconjugated curcumin shows negligible mitochondrial uptake and requires ˆ10–30-fold higher concentrations to achieve comparable cytotoxicity [2], while MitoCur-3 induces mitochondrial fragmentation via a Drp1/AMPK-dependent pathway that is mechanistically distinguishable from the ROS-dependent fission triggered by MitoCur-1 [3]. These compound-specific profiles have direct consequences for experimental outcomes in cancer redox biology, ferroptosis research, and in vivo tumor models.

MitoCur-3 Mechanistic divergence: Drp1/AMPK-dependent fission may not replicate ROS-dependent pathways.

Curcumin Negligible mitochondrial uptake; requires 10–30× higher concentration for comparable effect.

MitoCur-2 Lower mitochondrial accumulation and IC50 potency across multiple cancer cell lines.

• [1] Pavlyuchenkova, A. N., et al. (2023). The Distinct Effects of the Mitochondria-Targeted STAT3 Inhibitors Mitocur-1 and Mitocur-3 on Mast Cell and Mitochondrial Functions. International Journal of Molecular Sciences, 24(2), 1471. View Source
• [2] Reddy, C. A., et al. (2014). Mitochondrial-Targeted Curcuminoids: A Strategy to Enhance Bioavailability and Anticancer Efficacy of Curcumin. PLoS ONE, 9(3), e89351. View Source
• [3] Pavlyuchenkova, A. N., et al. (2023). The Distinct Effects of the Mitochondria-Targeted STAT3 Inhibitors Mitocur-1 and Mitocur-3 on Mast Cell and Mitochondrial Functions. International Journal of Molecular Sciences, 24(2), 1471. View Source

MitoCur-1 Head-to-Head Quantitative Differentiation Evidence for Procurement Decision Support

Mitochondrial Accumulation: MitoCur-1 Achieves >1,600 nmol/mg Protein in the Mitochondrial Fraction Versus Undetectable Levels for Curcumin

MitoCur-1 accumulates in the mitochondrial fraction of MCF-7 breast cancer cells at 1,680 ± 106 nmol/mg protein following a 6 h treatment at 10 µM, as quantified by ESI-MS [1]. Under identical conditions, curcumin was not detectable (ND) in the mitochondrial fraction, demonstrating that TPP conjugation enables a qualitative gain of mitochondrial access that is absent in the parent compound [1]. Among the three mitocurcuminoids, MitoCur-1 achieved the highest absolute mitochondrial concentration: 1,680 ± 106 vs. 670 ± 98 (MitoCur-2) and 1,474 ± 162 (MitoCur-3) nmol/mg protein, a 13% improvement over the closest structural analog MitoCur-3 [1].

Mitochondrial Accumulation

Head-to-head

MitoCur-1: 1,680 ± 106 vs. Curcumin: ND; MitoCur-3: 1,474 ± 162 nmol/mg protein

Reported mitochondrial accumulation comparison

MCF-7 cells, 10 µM, 6 h; ESI-MS quantification

Evidence Dimension	Mitochondrial drug concentration after 6 h treatment
Target Compound Data	1,680 ± 106 nmol/mg protein (MitoCur-1, 10 µM)
Comparator Or Baseline	Curcumin: Not detectable (ND); MitoCur-2: 670 ± 98; MitoCur-3: 1,474 ± 162 nmol/mg protein
Quantified Difference	MitoCur-1 ≥ 13% higher than MitoCur-3; curcumin undetectable in mitochondria; MitoCur-1 2.5-fold higher than MitoCur-2
Conditions	MCF-7 breast cancer cells; 10 µM treatment for 6 h; mitochondrial and cytosolic fractions isolated via ProteoExtract kit; quantification by ESI-MS positive mode (quadrupole time-of-flight mass spectrometer)

Why This Matters

Mitochondrial drug exposure is a prerequisite for on-target TrxR2 inhibition; MitoCur-1’s quantitative advantage over MitoCur-2 (2.5-fold) and MitoCur-3 (13%) in mitochondrial accumulation translates directly into superior target engagement for experiments requiring maximal mitochondrial pharmacodynamic effects.

• [1] Reddy, C. A., et al. (2014). Table 1: Cellular uptake of curcumin and mitocurcuminoids-1, 2, and 3. PLoS ONE, 9(3), e89351. View Source

Cancer Cell Cytotoxicity: MitoCur-1 IC50 Values Are 8–17-Fold Lower Than Curcumin Across Five Human Cancer Cell Lines

In a multi-cell-line SRB assay panel, MitoCur-1 exhibited IC50 values ranging from 2.31 µM (MCF-7) to 5.12 µM (SKNSH) after 24 h treatment, whereas curcumin required concentrations of 37.87–50 µM to achieve similar growth inhibition [1]. The fold-improvement in potency for MitoCur-1 over curcumin was: MCF-7 cells 17.5-fold (2.31 vs. 40.32 µM), MDA-MB-231 cells 7.4-fold (5.10 vs. 37.87 µM), HeLa cells 10.8-fold (4.46 vs. 48.07 µM), DU-145 cells 9.8-fold (5.10 vs. 50 µM), and SKNSH cells 7.5-fold (5.12 vs. 38.46 µM) [1]. MitoCur-1 was also the most potent among the three mitocurcuminoids in all five cell lines: for MCF-7, MitoCur-1 IC50 = 2.31 µM vs. MitoCur-2 = 5.31 µM and MitoCur-3 = 3.84 µM [1].

Cytotoxicity IC50 Panel

Head-to-head

MitoCur-1 IC50 2.31–5.12 µM; Curcumin IC50 37.87–50 µM across 5 cell lines

Reported potency ranking in cancer cell models

MCF-7, MDA-MB-231, HeLa, DU-145, SKNSH; 24 h SRB assay

Evidence Dimension	Antiproliferative IC50 (µM) measured by SRB assay at 24 h
Target Compound Data	MCF-7: 2.31; MDA-MB-231: 5.10; HeLa: 4.46; DU-145: 5.10; SKNSH: 5.12 µM (MitoCur-1)
Comparator Or Baseline	Curcumin: MCF-7 40.32; MDA-MB-231 37.87; HeLa 48.07; DU-145 50; SKNSH 38.46 µM. MitoCur-2: MCF-7 5.31; MDA-MB-231 8.33; HeLa 7.69; DU-145 8.62; SKNSH 8.19 µM. MitoCur-3: MCF-7 3.84; MDA-MB-231 6.75; HeLa 4.38; DU-145 6.75; SKNSH 6.28 µM
Quantified Difference	MitoCur-1 7.4–17.5-fold more potent than curcumin; 1.7–2.3-fold more potent than MitoCur-2; 1.2–1.7-fold more potent than MitoCur-3 (across five cell lines)
Conditions	MCF-7, MDA-MB-231, HeLa, DU-145, SKNSH cells; 0.1–50 µM dose range; 24 h treatment; SRB assay; triplicate measurements from ≥3 independent experiments

Why This Matters

For procurement decisions, MitoCur-1 consistently delivers the lowest IC50 values across a diverse cancer cell panel, meaning less compound mass is required per experiment to achieve pharmacologically active concentrations, and it outperforms its two closest structural analogs in every cell line tested.

• [1] Reddy, C. A., et al. (2014). Table 2: Curcumin and Mitocur-1, 2 and 3 induce cell death in various cancer cells by SRB Assay. PLoS ONE, 9(3), e89351. View Source

Selectivity Index: MitoCur-1 Exhibits a 6.5-Fold Preferential Killing of HepG2 Hepatocellular Carcinoma Cells Over Normal L02 Hepatocytes

MitoCur-1 demonstrated selective cytotoxicity, killing HepG2 hepatocellular carcinoma cells with an IC50 of 1.4 µM while sparing normal human hepatocyte L02 cells with an IC50 of 9.1 µM, yielding a selectivity index (SI) of 6.5 [1]. At 10 µM for 12 h, MitoCur-1 generated ROS and depleted glutathione (GSH) selectively in HepG2 cells while L02 cells remained relatively unaffected [2]. The ROS generation preferentially mediated an energy crisis in HepG2 cells via dual inhibition of both mitochondrial oxidative phosphorylation and glycolytic metabolism, a mechanism that exploits the metabolic plasticity of cancer cells [1]. Normal mammary epithelial MCF-10A cells also showed no significant toxicity from mitocurcuminoid treatment [3].

Selectivity Index

Head-to-head

6.5-fold

Reported selectivity between HepG2 and L02 cells

HepG2 IC50 1.4 µM; L02 IC50 9.1 µM

Evidence Dimension	Cytotoxicity selectivity between cancer and normal cells
Target Compound Data	HepG2 IC50 = 1.4 µM; L02 IC50 = 9.1 µM; Selectivity Index = 6.5
Comparator Or Baseline	L02 normal hepatocyte cells (IC50 = 9.1 µM); MCF-10A normal mammary epithelial cells (no significant toxicity)
Quantified Difference	6.5-fold selectivity for cancer (HepG2) over normal (L02) cells; selective ROS generation and GSH depletion in HepG2 at 10 µM, 12 h
Conditions	HepG2 (human hepatocellular carcinoma) and L02 (normal human hepatocyte) cell lines; 10 µM MitoCur-1 for 12 h (ROS/GSH assay); IC50 measured via cell viability assay; also confirmed in MCF-10A normal mammary epithelial cells

Why This Matters

The 6.5-fold selectivity window demonstrates that MitoCur-1 discriminates between malignant and normal cells at the mitochondrial level, a critical parameter for researchers designing experiments that require cancer-specific ROS induction without confounding toxicity to normal control cells, a feature not demonstrated by unconjugated curcumin which lacks mitochondrial targeting.

• [1] Zheng, Y.-L., et al. (2022). Redox-Based Strategy for Selectively Inducing Energy Crisis Inside Cancer Cells. Journal of Agricultural and Food Chemistry, 70(9), 2898–2910. View Source
• [2] MedChemExpress. MitoCur-1 Product Datasheet (HY-150228). IC50 & Target: HepG2 (1.4 µM), L02 (9.1 µM); ROS/GSH selective depletion data. View Source
• [3] Reddy, C. A., et al. (2014). Fig. S8: Effect of mitocurcuminoids on MCF-10A normal mammary epithelial cells. PLoS ONE, 9(3), e89351. View Source

Mechanistic Divergence: MitoCur-1-Induced Mitochondrial Fission Is ROS-Dependent and NAC-Inhibitable, Unlike MitoCur-3 Which Acts via Drp1/AMPK

Despite sharing a TPP-curcumin scaffold and both inhibiting mitochondrial STAT3, MitoCur-1 and MitoCur-3 operate through mechanistically distinct pathways in RBL-2H3 mast cells [1]. MitoCur-1-induced mitochondrial fragmentation was fully inhibited by the antioxidant N-acetylcysteine (NAC) but was unaffected by Drp1 inhibition, whereas MitoCur-3-induced fragmentation was prevented by Drp1 inhibition but was NAC-insensitive [1]. Mitochondrial fission by MitoCur-3 was accompanied by AMPK activation and increased mitochondrial membrane potential (ΔΨm), features absent with MitoCur-1 [1]. This mechanistic divergence is attributed to the structural difference: MitoCur-3 lacks the methoxy substitutions on the aryl groups present in MitoCur-1 [2], and may underlie the higher toxicity of MitoCur-3 relative to MitoCur-1 [1].

Fission Mechanism

Method context

ROS-dependent (NAC-inhibitable) vs. Drp1/AMPK-dependent

Pathway-specific mitochondrial dynamics context

RBL-2H3 cells; MitoCur-1 vs. MitoCur-3

Evidence Dimension	Mechanism of mitochondrial fragmentation; pharmacological reversibility
Target Compound Data	MitoCur-1: mitochondrial fission inhibited by NAC (antioxidant); not inhibited by Drp1 inhibition; no AMPK activation or ΔΨm increase
Comparator Or Baseline	MitoCur-3: mitochondrial fission inhibited by Drp1 inhibition; not inhibited by NAC; accompanied by AMPK activation and ΔΨm increase
Quantified Difference	Qualitative mechanistic divergence: ROS-dependent (NAC-inhibitable) vs. Drp1/AMPK-dependent fission; MitoCur-3 shows higher toxicity than MitoCur-1
Conditions	RBL-2H3 rat basophilic leukemia cells; pretreatment with Mitocur-1 or Mitocur-3; Drp1 inhibitor (Mdivi-1) and NAC (4 mM) co-treatment; mitochondrial morphology assessed by MitoTracker staining; ΔΨm measured; Western blot for p-AMPK and p-Drp1

Why This Matters

Investigators designing experiments to parse ROS-dependent versus Drp1/AMPK-dependent mitochondrial dynamics require a tool compound with clean mechanistic selectivity. MitoCur-1 is the preferred choice for ROS-dependent fission studies, while MitoCur-3 cannot substitute due to its orthogonal mechanism, making compound selection critical for mechanistic experimental validity.

• [1] Pavlyuchenkova, A. N., et al. (2023). The Distinct Effects of the Mitochondria-Targeted STAT3 Inhibitors Mitocur-1 and Mitocur-3 on Mast Cell and Mitochondrial Functions. International Journal of Molecular Sciences, 24(2), 1471. View Source
• [2] Reddy, C. A., et al. (2014). Figure 1: Chemical structure of the mitochondria-targeted curcuminoids. PLoS ONE, 9(3), e89351. View Source

USP14 Inhibition and Ferroptosis Induction: MitoCur-1 Reverses Vemurafenib Resistance in Melanoma via a Novel Target Not Engaged by Curcumin or MitoCur-3

MitoCur-1 was identified as a novel inhibitor of ubiquitin-specific protease 14 (USP14), a deubiquitinase that stabilizes the E3 ligase SKP2 and contributes to vemurafenib resistance in BRAF V600E-mutant melanoma [1]. Treatment with MitoCur-1 dramatically induced USP14 inhibition, inactivated GPX4 enzyme, increased GSH depletion, and decreased SLC7A11 expression, leading to ferrous iron-dependent lipid ROS accumulation and ferroptosis [1]. Overexpression of USP14 antagonized all ferroptosis cascade events induced by MitoCur-1, confirming target specificity [1]. This USP14–GPX4–ferroptosis axis represents a pharmacological mechanism that is distinct from curcumin (which lacks mitochondrial targeting and USP14 inhibition) and has not been reported for MitoCur-3 [2].

Novel Target Engagement

Reported

USP14 inhibition, GPX4 inactivation, ferroptosis induction

Unique pharmacological tool for ferroptosis research

Vemurafenib-resistant melanoma; not shared by curcumin or MitoCur-3

Evidence Dimension	USP14 inhibitory activity and ferroptosis induction capability
Target Compound Data	MitoCur-1: confirmed USP14 inhibition; GPX4 inactivation; GSH depletion; SLC7A11 downregulation; lipid ROS accumulation; ferroptosis induction; reversal of vemurafenib resistance in melanoma
Comparator Or Baseline	Curcumin: no reported USP14 inhibition or ferroptosis induction. MitoCur-3: no reported USP14 inhibition. USP14 overexpression antagonized MitoCur-1 effects (target engagement validation)
Quantified Difference	Qualitative gain of function: USP14 inhibition and ferroptosis induction not demonstrated for curcumin or MitoCur-3. MitoCur-1 sensitizes vemurafenib-resistant melanoma cells
Conditions	Vemurafenib-resistant BRAF V600E-mutant melanoma cell lines; MitoCur-1 treatment; USP14 protein expression and activity assays; GPX4 activity; GSH levels; SLC7A11 expression; lipid ROS measurement; ferroptosis markers; USP14 overexpression rescue experiments

Why This Matters

For research programs investigating ferroptosis-based strategies to overcome targeted therapy resistance, MitoCur-1 provides a unique pharmacological tool that simultaneously targets mitochondrial TrxR2 and cytosolic USP14. Neither curcumin nor MitoCur-3 can replicate this dual-target profile, making MitoCur-1 the necessary choice for USP14–ferroptosis–drug resistance experimental paradigms.

• [1] Li, G., et al. (2024). MitoCur-1 induces ferroptosis to reverse vemurafenib resistance in melanoma through inhibition of USP14. Pigment Cell & Melanoma Research, 37(1), 90–102. View Source
• [2] Li, G., et al. (2024). PubMed Abstract: MitoCur-1 induces ferroptosis to reverse vemurafenib resistance in melanoma through inhibition of USP14. PMID: 37985430. View Source

In Vivo Antitumor Efficacy: MitoCur-1 at 15 mg/kg Suppresses HepG2 Tumor Growth in Nude Mice Without Significant Body Weight Loss

MitoCur-1 administered at 15 mg/kg significantly reduced HepG2 tumor growth in nude mouse xenograft models, with tumor volume markedly lower than vehicle-treated controls (P < 0.05) [1]. Critically, mouse body weight in the MitoCur-1 treatment group increased overall and showed no statistically significant difference from the control group (P > 0.05), indicating tolerability at the efficacious dose [2]. The in vivo antitumor activity was accompanied by evidence of USP14 downregulation, apoptosis induction, and autophagy promotion in tumor tissues [2]. This in vivo efficacy profile was originally established by Zheng et al. (2022), who demonstrated that MitoCur-1 induces cell-cycle arrest, apoptosis, and autophagic death in HepG2 tumors at the same 15 mg/kg dose [1].

In Vivo Tumor Model

Cross-study comparable

15 mg/kg significantly suppressed HepG2 tumor growth (P

Reported in vivo model-response context

HepG2 xenograft, nude mice; reproducible across studies

Evidence Dimension	In vivo tumor growth inhibition and tolerability in HepG2 xenograft model
Target Compound Data	MitoCur-1 15 mg/kg: significant tumor volume reduction vs. control (P < 0.05); no significant body weight loss (P > 0.05); confirmed across two independent studies (Zheng 2022 [1] and Li 2025 [2])
Comparator Or Baseline	Vehicle-treated control nude mice bearing HepG2 tumors
Quantified Difference	Significant tumor growth suppression (P < 0.05) at 15 mg/kg with preserved body weight; in vivo efficacy reproduced across independent laboratories and experimental designs
Conditions	Nude mice bearing HepG2 hepatocellular carcinoma xenografts; MitoCur-1 15 mg/kg (body weight) administration; tumor volume measurement; body weight monitoring; histological examination (H&E); immunohistochemistry (IHC) for USP14; apoptosis and autophagy markers

Why This Matters

For investigators transitioning from in vitro to in vivo experiments, MitoCur-1’s reproducible in vivo efficacy at 15 mg/kg with a favorable tolerability profile provides a validated dosing benchmark. This reduces the risk of dose-finding failure and supports procurement decisions for animal studies requiring a mitochondrial-targeted anticancer agent with demonstrated in vivo activity.

• [1] Zheng, Y.-L., et al. (2022). Redox-Based Strategy for Selectively Inducing Energy Crisis Inside Cancer Cells. Journal of Agricultural and Food Chemistry, 70(9), 2898–2910. View Source
• [2] Li, Y., et al. (2025). Effect of MitoCur-1 on development of hepatocellular carcinoma by targeting inhibition of ubiquitin-specific protease 14. Occupational Health and Emergency Rescue, 43(2), 239–245, 258. View Source

MitoCur-1: Evidence-Backed Research Application Scenarios for Procurement Planning

Mitochondrial ROS-Dependent Cancer Cell Killing with Built-In Normal Cell Selectivity

Investigators studying mitochondrial redox biology in hepatocellular carcinoma can deploy MitoCur-1 to achieve a 6.5-fold selective killing of HepG2 cells over normal L02 hepatocytes [1], with selective ROS generation and GSH depletion confirmed at 10 µM [2]. The compound is appropriate for experiments requiring cancer-specific mitochondrial energy crisis induction via dual inhibition of oxidative phosphorylation and glycolysis, validated at IC50 = 1.4 µM in HepG2 [1].

Mechanistic Dissection of ROS-Dependent Versus Drp1-Dependent Mitochondrial Fission Pathways

MitoCur-1 is the correct tool compound for distinguishing ROS-dependent mitochondrial fission from Drp1/AMPK-dependent fragmentation. In RBL-2H3 mast cells, MitoCur-1-induced fission is fully reversed by NAC but not by Drp1 inhibition, while MitoCur-3 shows the opposite pharmacological profile [3]. Researchers designing pathway-specific mitochondrial dynamics experiments should select MitoCur-1 when investigating ROS-driven fission mechanisms.

Ferroptosis Induction and Reversal of Targeted Therapy Resistance in Melanoma Models

For studies aiming to overcome BRAF inhibitor resistance via ferroptosis, MitoCur-1 uniquely inhibits USP14, inactivates GPX4, depletes GSH, downregulates SLC7A11, and induces lipid ROS accumulation in vemurafenib-resistant melanoma cells [4]. This USP14–GPX4–ferroptosis axis is not accessible with curcumin or MitoCur-3, making MitoCur-1 the essential choice for drug resistance reversal experiments.

In Vivo Xenograft Studies Requiring a Validated Mitochondria-Targeted Agent with Demonstrated Tolerability

MitoCur-1 at 15 mg/kg provides reproducible HepG2 tumor growth suppression in nude mice with preserved body weight (P > 0.05 vs. control), as confirmed across independent studies [1][2]. Researchers planning in vivo oncology experiments can adopt this validated dose as a starting point, reducing the risk of dosing-finding attrition and enabling direct comparison with published efficacy benchmarks.

Application

Selection Property

Validation Focus

Mitochondrial ROS-mediated cancer cell studies

Mitochondrial targeting and accumulation profile

TrxR2 inhibition, ROS/GSH endpoints in cancer vs. normal cells

ROS-dependent mitochondrial fission pathway analysis

ROS-dependent (NAC-inhibitable) fission mechanism

Independence from Drp1/AMPK pathway; fission reversibility

Ferroptosis and drug resistance reversal studies

USP14 inhibitory activity and GPX4 pathway modulation

Ferroptosis markers (lipid ROS, GPX4, SLC7A11) in resistant models

In vivo oncology model development

Reported in vivo efficacy and tolerability

Tumor volume and body weight endpoints; dose-response context

• [1] Zheng, Y.-L., et al. (2022). Redox-Based Strategy for Selectively Inducing Energy Crisis Inside Cancer Cells. Journal of Agricultural and Food Chemistry, 70(9), 2898–2910. View Source
• [2] MedChemExpress. MitoCur-1 Product Datasheet (HY-150228). HepG2 IC50 = 1.4 µM, L02 IC50 = 9.1 µM; ROS/GSH selective depletion at 10 µM, 12 h. View Source
• [3] Pavlyuchenkova, A. N., et al. (2023). The Distinct Effects of the Mitochondria-Targeted STAT3 Inhibitors Mitocur-1 and Mitocur-3 on Mast Cell and Mitochondrial Functions. International Journal of Molecular Sciences, 24(2), 1471. View Source
• [4] Li, G., et al. (2024). MitoCur-1 induces ferroptosis to reverse vemurafenib resistance in melanoma through inhibition of USP14. Pigment Cell & Melanoma Research, 37(1), 90–102. View Source